6-Isopropylquinoline

Specification

• CAS No.: 135-79-5
• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 6-propan-2-ylquinoline
• Standard InChI: InChI=1S/C12H13N/c1-9(2)10-5-6-12-11(8-10)4-3-7-13-12/h3-9H,1-2H3
• Standard InChI Key: NKCQEIXYLHACJC-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC2=C(C=C1)N=CC=C2
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=CC=C2

Introduction

Chemical Identity and Structure

6-Isopropylquinoline is an organic compound belonging to the quinoline family. It features a quinoline core structure with an isopropyl substituent at the 6-position. The compound is primarily synthetic in origin and is characterized by the following identifiers:

Basic Identification Data

Parameter	Value
CAS Number	135-79-5 (also 6457-30-3)
IUPAC Name	6-(Isopropyl)quinoline
Molecular Formula	C₁₂H₁₃N
Molecular Weight	171.24 g/mol
INCI Name	Isopropylquinoline

The compound is known by several synonyms in the industry, including Base 3, 6-methyl ethyl quinoline, 6-propan-2-ylquinoline, and 6-(1-methylethyl)-quinoline. The chemical structure consists of a quinoline ring system with an isopropyl group attached at the 6-position, creating its distinctive molecular arrangement that contributes to its particular olfactory profile.

Physical and Chemical Properties

6-Isopropylquinoline exhibits specific physical and chemical properties that influence its behavior in various applications and formulations. These properties are crucial for understanding its functionality and performance characteristics.

Physical State and Appearance

At room temperature, 6-Isopropylquinoline exists as a clear liquid with a color ranging from colorless to light yellow or brownish yellow. The compound's appearance can vary slightly depending on purity and storage conditions, but it generally maintains its liquid state under standard temperature and pressure.

Physicochemical Parameters

Property	Value
Density (20/20°C)	1.022-1.028 g/cm³
Refractive Index (20°C)	1.588-1.592
Refractive Index (25°C)	1.586-1.590
Boiling Point	143°C at 12 mm Hg; 279.4°C at 760 mmHg
Flash Point (closed cup)	91°C
Vapor Pressure	0.0133 hPa; 0.0251 mmHg at 25°C
pKa	5.16±0.10 (Predicted)
LogP (octanol/water)	3.537 (est); 3.358
Water Solubility	287 mg/L at 20°C
Alcohol Solubility	Yes

The compound demonstrates moderate hydrophobicity as indicated by its LogP value, which explains its limited water solubility and good solubility in alcohol and other organic solvents. This property is particularly important for its application in fragrance formulations where solubility in different mediums affects performance.

Organoleptic Properties

The sensory characteristics of 6-Isopropylquinoline are fundamental to its application in the fragrance industry. Its distinctive odor profile contributes significantly to its value in perfumery.

Odor Profile

6-Isopropylquinoline possesses a complex odor profile characterized as green, diffusive, tenacious, and leathery. When diluted to 1.00% in dipropylene glycol, the compound exhibits weedy, green, metallic, earthy, leafy, cortex, phenolic, and nutty notes. This multifaceted odor profile makes it particularly valuable for creating distinctive masculine fragrance compositions.

Performance Characteristics

The performance of 6-Isopropylquinoline in various applications has been thoroughly evaluated, with the following characteristics documented:

Parameter	Rating/Value
Odor Strength	High (recommend using at 1.00% solution or less)
Odor Type	Green
Substantivity	320 hour(s) at 100.00%
Tenacity on Blotter	5 days
Substantivity (Damp)	★★★★★ (Excellent)
Substantivity (Dry)	★★★★★ (Excellent)
Burning Effectiveness	★★★★★ (Excellent)
Bloom in Soap	★★★★★ (Excellent)
Recommended Use Level	Traces - 2%

The compound demonstrates excellent performance across various application conditions, particularly in terms of substantivity and tenacity, which are crucial factors for fragrance longevity. Its high performance in both damp and dry conditions makes it suitable for various product types.

Applications in Perfumery and Cosmetics

6-Isopropylquinoline holds significant importance in the fragrance industry due to its distinctive olfactory properties and excellent performance characteristics.

Fragrance Applications

The compound is described as "an indispensable element in the formulation of masculine notes" where it blends exceptionally well with mossy vetiver, chypre and tobacco accords, as well as with animal and spicy types. Its influence remains constant throughout the evaporation of a fragrance, providing volume, strength, and diffusion to the composition.

Performance in Various Product Bases

6-Isopropylquinoline demonstrates varying performance levels in different product bases, as shown by the following pH-dependent performance ratings:

pH	Product Base	Performance Rating
2	Acid cleaner	★★★★★
3	Fabric conditioner	★★★★★
3.5	Antiperspirant	★★★★★
6	Shampoo	★★★★★
9	All-Purpose Cleaner	★★★★★
9	Fabric detergent liquid	★★★
10	Soap	★★★
10.5	Powder detergent	★★★★★
11	Liquid bleach	★★★

This pH-dependent performance profile illustrates the versatility of 6-Isopropylquinoline across various product formulations, making it suitable for a wide range of applications beyond traditional perfumery. The compound maintains excellent performance across most product bases, with slightly reduced performance in specific high-pH environments.

Hazard Statements	Precautionary Statements
H302: Harmful if swallowed	P264: Wash thoroughly after handling
H311: Toxic in contact with skin	P270: Do not eat, drink or smoke when using this product
	P280: Wear protective gloves/protective clothing/eye protection/face protection

These classifications indicate that appropriate handling procedures should be followed when working with 6-Isopropylquinoline to minimize exposure and potential health risks.